Cas no 1955474-57-3 (methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate)
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine, N-ethyl-, methyl ester
- methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate
-
- MDL: MFCD22381550
- Inchi: 1S/C7H15NO3/c1-4-8-6(5(2)9)7(10)11-3/h5-6,8-9H,4H2,1-3H3/t5-,6+/m1/s1
- InChI Key: DMECLSVIFYXWID-RITPCOANSA-N
- SMILES: C(OC)(=O)[C@H]([C@H](O)C)NCC
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM434482-1g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95%+ | 1g |
$1303 | 2023-02-26 | |
| Ambeed | A1089658-1g |
Methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 1g |
$827.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01039831-1g |
Methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 1g |
¥5677.0 | 2023-02-27 | |
| Enamine | EN300-302301-0.05g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 0.05g |
$266.0 | 2023-09-06 | |
| Enamine | EN300-302301-0.1g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 0.1g |
$396.0 | 2023-09-06 | |
| Enamine | EN300-302301-0.25g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 0.25g |
$567.0 | 2023-09-06 | |
| Enamine | EN300-302301-0.5g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 0.5g |
$891.0 | 2023-09-06 | |
| Enamine | EN300-302301-1.0g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-302301-2.5g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 2.5g |
$2240.0 | 2023-09-06 | |
| Enamine | EN300-302301-5.0g |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate |
1955474-57-3 | 95% | 5.0g |
$3313.0 | 2023-02-26 |
methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate
Comprehensive Overview of Methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate (CAS No. 1955474-57-3)
Methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate (CAS No. 1955474-57-3) is a chiral ester compound with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its stereospecific (2S,3R) configuration, is increasingly studied for its role in asymmetric synthesis and drug intermediate preparation. Its molecular structure combines an ethylamino group and a hydroxybutanoate moiety, making it a versatile building block for bioactive molecules.
The growing interest in chiral intermediates like methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate aligns with the pharmaceutical industry's demand for enantioselective synthesis. Researchers and manufacturers frequently search for "CAS 1955474-57-3 suppliers" or "chiral ester applications," reflecting its relevance in drug development. The compound's stereochemical purity is critical for ensuring the efficacy and safety of final pharmaceutical products, a topic often highlighted in recent publications.
From a synthetic perspective, methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate serves as a precursor for β-amino alcohol derivatives, which are pivotal in designing enzyme inhibitors and receptor modulators. Its hydroxybutanoate segment is particularly valuable for constructing lactones and other heterocycles. Laboratories optimizing "green chemistry protocols" for such compounds emphasize solvent-free reactions or biocatalytic methods to enhance sustainability—a trending focus in 2024.
Analytical techniques like HPLC and NMR are essential for verifying the purity and configuration of CAS No. 1955474-57-3. Common queries such as "how to characterize chiral esters" or "methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate NMR data" underscore the need for reliable analytical references. The compound's stability under varying pH and temperature conditions is also a frequent research subject, particularly for formulation scientists.
In the context of drug discovery, this compound's ethylamino group offers opportunities for structural diversification via reductive amination or acylation. Patent databases reveal its utility in prodrug designs, addressing challenges like bioavailability. Searches for "chiral building blocks for APIs" or "1955474-57-3 synthetic routes" correlate with its industrial adoption. Notably, regulatory-compliant synthesis (e.g., ICH guidelines) is a hotspot for quality-focused manufacturers.
Beyond pharmaceuticals, methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate has exploratory uses in flavor and fragrance chemistry, where its stereochemistry influences olfactory properties. This multidisciplinary relevance fuels academic inquiries into "non-pharma applications of chiral esters." Additionally, computational studies (e.g., molecular docking) leveraging its structure provide insights into structure-activity relationships—a trending methodology in preprint repositories.
Supply chain dynamics for CAS No. 1955474-57-3 reflect broader trends in fine chemical logistics, with searches for "just-in-time delivery of chiral intermediates" rising among contract research organizations. Storage recommendations typically highlight inert atmospheres to preserve the compound's hydroxybutanoate integrity, a detail crucial for long-term usability.
In summary, methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate exemplifies the intersection of stereochemistry and applied chemistry. Its value spans from scalable synthesis to niche research, driven by evolving demands for precision and sustainability. As the scientific community prioritizes "benign-by-design" molecules, this compound's optimized synthetic pathways and analytical benchmarks will remain pivotal.
1955474-57-3 (methyl (2S,3R)-2-(ethylamino)-3-hydroxybutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)